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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579 Get Quote

Technical Guide: 4-Bromo-5-fluoro-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-5-fluoro-2-nitroaniline is a halogenated nitroaniline derivative. Compounds of this

class are of significant interest in medicinal chemistry and materials science due to their

potential as intermediates in the synthesis of more complex molecules. This technical guide

provides a comprehensive overview of the known physical and chemical properties of 4-
Bromo-5-fluoro-2-nitroaniline, detailed experimental protocols for the synthesis of a closely

related isomer, and safety information.

Core Physical and Chemical Properties
The physical and chemical properties of 4-Bromo-5-fluoro-2-nitroaniline are summarized in

the table below. Data for the closely related isomer, 2-Bromo-5-fluoro-4-nitroaniline, is also

included for comparison where direct data for the target compound is unavailable.
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Property Value Reference

Molecular Formula C₆H₄BrFN₂O₂ [1]

Molecular Weight 235.01 g/mol [1]

CAS Number 153505-36-3

Appearance
Yellow to light brown crystalline

solid (inferred)
[2]

Boiling Point
313.9 °C at 760 mmHg

(Predicted)

Melting Point
152-156 °C (for 2-Bromo-5-

fluoro-4-nitroaniline)

Solubility

Sparingly soluble in water;

Soluble in methanol, N,N-

Dimethylformamide; Very

slightly soluble in chloroform;

Practically insoluble in water

(for 2-Bromo-5-fluoro-4-

nitroaniline).

Spectroscopic Data
While specific spectra for 4-Bromo-5-fluoro-2-nitroaniline are not publicly available,

commercial suppliers indicate the availability of Nuclear Magnetic Resonance (NMR), High-

Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry

(LC-MS) data upon request. For the related compound 4-bromo-2-nitroaniline, 1H-NMR and

13C-NMR spectra are available and show characteristic peaks for the aromatic protons and

carbons, influenced by the electron-withdrawing nitro group and the bromine atom.

Experimental Protocols: Synthesis
A detailed experimental protocol for the synthesis of 4-Bromo-5-fluoro-2-nitroaniline is not

readily available in the literature. However, a representative procedure for the synthesis of the

constitutional isomer, 2-bromo-5-fluoro-4-nitroaniline, is well-documented and involves the
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nitration of 2-bromo-5-fluoroaniline. A similar strategy would likely be employed for the target

molecule.

Synthesis of 2-Bromo-5-fluoro-4-nitroaniline (A Representative Protocol)

This two-step synthesis involves the protection of the amino group of 2-bromo-5-fluoroaniline,

followed by nitration and deprotection.

Step 1: Acetylation of 2-Bromo-5-fluoroaniline

To a solution of 2-bromo-5-fluoroaniline in a suitable solvent (e.g., acetic acid), add acetic

anhydride.

Heat the reaction mixture under reflux for a specified period to ensure complete acetylation.

Cool the mixture and pour it into ice water to precipitate the N-(2-bromo-5-

fluorophenyl)acetamide.

Filter the solid, wash with water, and dry.

Step 2: Nitration of N-(2-bromo-5-fluorophenyl)acetamide

Dissolve the acetylated compound in concentrated sulfuric acid at a low temperature (e.g., 0-

5 °C).

Slowly add a nitrating mixture (a mixture of concentrated nitric acid and concentrated sulfuric

acid) while maintaining the low temperature.

Stir the reaction mixture at low temperature for a period to allow for complete nitration.

Carefully pour the reaction mixture onto crushed ice to precipitate the nitrated product.

Filter the solid, wash thoroughly with water to remove excess acid, and dry.

Step 3: Hydrolysis of the Acetyl Group

Suspend the nitrated acetanilide in an aqueous acidic solution (e.g., hydrochloric acid).
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Heat the mixture to reflux to hydrolyze the acetyl group.

Cool the reaction mixture and neutralize with a base (e.g., sodium hydroxide) to precipitate

the 2-bromo-5-fluoro-4-nitroaniline.

Filter the product, wash with water, and dry.

Below is a workflow diagram for this representative synthesis.
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Synthesis Workflow

2-Bromo-5-fluoroaniline

Acetylation
(Acetic Anhydride)

N-(2-bromo-5-fluorophenyl)acetamide

Nitration
(HNO3/H2SO4)

N-(2-bromo-5-fluoro-4-nitrophenyl)acetamide

Hydrolysis
(Acidic)

2-Bromo-5-fluoro-4-nitroaniline

Click to download full resolution via product page

A representative synthetic workflow for a bromo-fluoro-nitroaniline.
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Biological Activity and Signaling Pathways
Currently, there is no publicly available information on the specific biological activities or

signaling pathways associated with 4-Bromo-5-fluoro-2-nitroaniline. However, its structural

isomer, 2-bromo-5-fluoro-4-nitroaniline, is a key intermediate in the synthesis of Tezacaftor[3]

[4], a drug used for the treatment of cystic fibrosis. Tezacaftor functions as a corrector of the

cystic fibrosis transmembrane conductance regulator (CFTR) protein, aiding in its proper

folding and trafficking to the cell surface.

The lack of direct biological data for 4-Bromo-5-fluoro-2-nitroaniline suggests it is primarily

used as a chemical building block. Researchers in drug discovery may utilize this compound as

a scaffold to synthesize novel molecules with potential therapeutic activities. The presence of

bromo, fluoro, and nitro functional groups provides multiple reaction sites for chemical

modification.

Due to the absence of data on its biological interactions, a signaling pathway diagram for 4-
Bromo-5-fluoro-2-nitroaniline cannot be provided at this time.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 4-Bromo-5-fluoro-2-nitroaniline is not

widely available. However, based on the data for the closely related compound 2-bromo-5-

fluoro-4-nitroaniline, the following hazards and precautions should be considered[1]:

Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious

eye irritation. May cause respiratory irritation[1].

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection. Use a respirator if ventilation is inadequate.

Handling: Handle in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly

after handling.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Disposal: Dispose of contents/container to an approved waste disposal plant.
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The logical workflow for handling and safety assessment is outlined below.

Safety Assessment Workflow

Obtain Compound

Assess Hazards
(Review MSDS of related compounds)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handle in Ventilated Area
(Fume Hood)

Store Properly
(Dry, Well-ventilated)

Spill Contingency Plan

Dispose as Hazardous Waste

Click to download full resolution via product page
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A general workflow for safety assessment and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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